Cas no 1805351-02-3 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1805351-02-3
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4862182
• Update Time: 2025-10-21

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-1-3-4(12)2-13-6(5(3)9)7(10)11/h2,7H,1H2
• InChI Key： RLZSYQHOYMBNAT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CBr)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine

Professional Introduction to 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine (CAS No. 1805351-02-3)

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine, a compound with the chemical identifier CAS No. 1805351-02-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with multiple functional groups, including bromo, bromomethyl, and difluoromethyl substituents, as well as an iodine atom. These structural elements make it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's unique architecture positions it as a valuable building block for the development of novel therapeutic agents. The presence of both bromo and bromomethyl groups allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are widely employed in medicinal chemistry to construct complex molecular frameworks. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

Recent studies have highlighted the potential of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, small-molecule inhibitors can modulate signaling pathways and restore normal cellular function. The compound's structural features make it an attractive candidate for designing kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in kinase inhibition, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine has been explored in the development of antiviral agents. The growing threat of viral infections has spurred research into novel antiviral drugs that can overcome existing resistance mechanisms. The compound's ability to undergo further derivatization allows for the creation of molecules that can interact with viral targets, inhibiting replication and spread.

The pharmaceutical industry has also shown interest in this compound for its potential in central nervous system (CNS) drug development. CNS disorders, including neurodegenerative diseases and mental health conditions, represent a significant unmet medical need. The blood-brain barrier poses a challenge for drug delivery, but the structural properties of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine may facilitate its transport across this barrier, enabling effective treatment of CNS disorders.

Advances in computational chemistry have further enhanced the utility of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high precision. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

The synthesis of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it more efficient to produce this compound on a scalable basis, supporting its use in industrial applications.

The safety profile of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine is an important consideration in its application to pharmaceutical development. While preliminary studies suggest that it exhibits low toxicity, further research is necessary to fully characterize its safety profile. Comprehensive toxicological assessments will provide valuable insights into its potential side effects and guide its safe use in drug development.

The future prospects for 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine are promising, given its versatility as a synthetic intermediate and its potential applications across multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely uncover new opportunities for its use in developing innovative treatments for human diseases.